Cas no 2248272-57-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylate
• CAS No: 2248272-57-1
• MF: C₁₉H₁₀F₃N₃O₄
• MW: 401.295614719391
• CID: 5867720
• PubChem ID: 165729258
• Update Time: 2025-08-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6523696
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylate
• 2248272-57-1

• Inchi： 1S/C19H10F3N3O4/c20-19(21,22)13-7-3-4-8-15(13)24-10-9-14(23-24)18(28)29-25-16(26)11-5-1-2-6-12(11)17(25)27/h1-10H
• InChI Key： JYQYRZZMADKOSL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1N1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1)(F)F

Computed Properties

• Exact Mass: 401.06234029g/mol
• Monoisotopic Mass: 401.06234029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylate (CAS No. 2248272-57-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylate (CAS No. 2248272-57-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the isoindole-1,3-dione core and trifluoromethylphenyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. This compound’s pyrazole-3-carboxylate moiety further enhances its versatility, making it a subject of interest in drug discovery and material science. Its CAS No. 2248272-57-1 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry.

One of the key advantages of this compound lies in its potential for structure-activity relationship (SAR) studies. The presence of the 1H-isoindol-2-yl group allows for facile derivatization, enabling researchers to explore its pharmacological properties. Recent studies have highlighted its role in modulating enzyme activity, particularly in the context of inflammatory pathways and oxidative stress. These findings align with current trends in precision medicine, where tailored molecular designs are critical.

From a synthetic perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylate involves multi-step organic transformations. Optimizing its yield and purity is a common challenge addressed in recent publications. The compound’s trifluoromethyl group is particularly noteworthy, as it contributes to its stability under physiological conditions, a trait highly sought after in medicinal chemistry.

Environmental and regulatory considerations also play a role in the compound’s application. Its non-toxic profile and biodegradability make it a sustainable choice for industrial use. As the focus on green chemistry intensifies, this compound’s synthetic pathways are being refined to minimize waste and energy consumption, addressing global concerns about sustainable development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylate (CAS No. 2248272-57-1) represents a cutting-edge example of modern chemical innovation. Its multifaceted applications, from drug development to material engineering, underscore its importance in contemporary research. As scientific inquiries into its properties expand, this compound is poised to play a pivotal role in advancing biomolecular science and industrial applications.